Ethyl 4-hydroxy-1,1,6-trimethyl-2-oxo-naphthalene-3-carboxylate

• Molecular Formula: C16H18O4
• Molecular Weight: 274.31 g/mol
• IUPAC Name: ethyl 1-hydroxy-4,4,7-trimethyl-3-oxonaphthalene-2-carboxylate
• InChI: InChI=1S/C16H18O4/c1-5-20-15(19)12-13(17)10-8-9(2)6-7-11(10)16(3,4)14(12)18/h6-8,17H,5H2,1-4H3
• InChI Key: BYAQCMHXCMIHEA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=C(C=CC(=C2)C)C(C1=O)(C)C)O

Description

Ethyl 4-hydroxy-1,1,6-trimethyl-2-oxo-naphthalene-3-carboxylate is a useful research compound. Its molecular formula is C16H18O4 and its molecular weight is 274.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Concentrated H2SO4 (11.5 mL, 216 mmol) was added dropwise via addition funnel to stirred diethyl 2-(2-methyl-2-p-tolylpropanoyl)malonate (6.92 g, 21.6 mmol) at 0° C. The reaction mixture was stirred for 1.5 hours and then poured into a flask of ice, diluted with 200 mL of EtOAc, added to a separatory funnel, partitioned with water, washed 2 times with 75 mL of water, separated, dried over Na2SO4, and concentrated in vacuo to give the title compound (3.05 g) as a brown oil which was used without further purification. MS (m/z)=275 (M+H)+.